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Compound of Interest

Compound Name: Cyclobutylbenzene

Cat. No.: B3052708 Get Quote

For laboratory professionals, ensuring a safe environment through the correct handling of

chemicals is paramount. This guide provides essential safety and logistical information for the

use of cyclobutylbenzene in a research setting. Due to limited specific safety data for

cyclobutylbenzene, this guidance is based on the well-documented hazards of its structural

analog, benzene, as a precautionary measure.

Recommended Personal Protective Equipment (PPE)
When handling cyclobutylbenzene, a comprehensive approach to personal protection is

crucial to minimize exposure. The following table summarizes the recommended PPE.
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Body Part
Personal Protective

Equipment
Specifications & Rationale

Respiratory

Full-face or half-mask air-

purifying respirator with

organic vapor cartridges.[1]

Protects against inhalation of

potentially harmful vapors. A

full-face respirator also

provides eye and face

protection.

Hands

Chemical-resistant gloves

(e.g., Nitrile, Butyl rubber,

Neoprene, or Viton™).[2]

Prevents skin contact and

absorption. Regularly inspect

gloves for signs of degradation

and replace them as needed.

[3]

Eyes & Face
Chemical splash goggles and

a face shield.[2]

Provides a barrier against

splashes and vapors that can

cause severe eye irritation or

injury.[2]

Body
Chemical-resistant apron or

coveralls.[4]

Protects against splashes and

contamination of personal

clothing.

Feet
Closed-toe, chemical-resistant

shoes or boots.[3][4]

Protects feet from spills and

potential hazards in the

laboratory environment.

Operational Plan for Handling Cyclobutylbenzene
Adherence to a strict operational protocol is vital for the safe handling of cyclobutylbenzene.

This step-by-step guide outlines the procedures from preparation to disposal.
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Caption: Workflow for the safe handling of cyclobutylbenzene.
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Step-by-Step Protocol
1. Preparation:

Don Appropriate PPE: Before entering the laboratory area where cyclobutylbenzene will be

handled, put on all the recommended personal protective equipment as detailed in the table

above.

Work in a Ventilated Area: All work with cyclobutylbenzene should be conducted in a

properly functioning chemical fume hood to minimize the inhalation of vapors.

Gather Materials: Ensure all necessary equipment and reagents are present in the fume

hood before starting the experiment to avoid leaving the designated work area.

2. Handling:

Dispensing: Carefully dispense the required amount of cyclobutylbenzene, avoiding

splashes. Keep the container tightly closed when not in use.

Performing the Reaction: Conduct the experiment with caution, being mindful of potential

reactions with other chemicals. Avoid contact with skin and eyes.[5]

3. Cleanup and Disposal:

Decontamination: After the experiment is complete, decontaminate the work area and any

equipment used with an appropriate solvent.

Waste Disposal: Dispose of all cyclobutylbenzene waste, including contaminated materials,

in a designated and clearly labeled hazardous waste container. Follow all local and

institutional regulations for hazardous waste disposal.[6] Due to its toxic and carcinogenic

properties, benzene requires strict adherence to safety and environmental regulations for

disposal.[6]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly with soap and water after removing gloves.

Exposure Limits and Physical Properties
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Understanding the exposure limits and physical properties of related compounds can help in

risk assessment. The following data is for benzene and should be used as a conservative

reference for cyclobutylbenzene.

Parameter Value Source

OSHA PEL (TWA) 1 ppm (8-hour) OSHA[7][8]

OSHA STEL 5 ppm (15-minute) OSHA[7][8]

NIOSH REL (TWA) 0.1 ppm (10-hour) NIOSH[8]

NIOSH STEL 1 ppm (15-minute) NIOSH[8]

IDLH 500 ppm NIOSH[8]

Molecular Weight 132.21 g/mol Key Organics[9]

Boiling Point Not Available

Flash Point Not Available

Abbreviations: OSHA (Occupational Safety and Health Administration), PEL (Permissible

Exposure Limit), TWA (Time-Weighted Average), STEL (Short-Term Exposure Limit), NIOSH

(National Institute for Occupational Safety and Health), REL (Recommended Exposure Limit),

IDLH (Immediately Dangerous to Life or Health).

By adhering to these safety protocols and using the recommended personal protective

equipment, researchers can minimize the risks associated with handling cyclobutylbenzene
and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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